BENGHE Foundational & Exploratory

Check Availability & Pricing

biological significance of 4-Amino-1-butanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-1-butanol

cat. No.: B041920

An In-depth Technical Guide on the Biological Significance of 4-Amino-1-butanol

Introduction

4-Amino-1-butanol, also known as 4-hydroxybutylamine, is a bifunctional organic compound
containing both an amino group and a primary alcohol group.[1][2][3] This colorless to light
yellow liquid is a versatile chemical intermediate with significant roles in biochemistry,
pharmaceutical development, and biotechnology.[2][4] Its structural similarity to the principal
inhibitory neurotransmitter in the central nervous system, y-aminobutyric acid (GABA), makes it
a molecule of considerable interest to researchers in neuroscience and drug development.[1][5]
This guide provides a comprehensive overview of the biological significance of 4-Amino-1-
butanol, its metabolic pathways, experimental protocols, and applications.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Amino-1-butanol is presented
below. This data is crucial for its application in experimental and industrial settings.
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Property Value Reference
Molecular Formula C4H11NO [11[3]

Molar Mass 89.14 g-mol-1 [1][3]

CAS Number 13325-10-5 [1]
Appearance Colorless to pale yellow liquid [2][3]
Density 0.967 g/mL at 25 °C [6][7]
Melting Point 16-18 °C [61[7]
Boiling Point 206 °C [61[7]

Flash Point 107 °C [8]
Solubility Miscible in water [8]

Refractive Index

n20/D ~1.462

[6]7]

Core Biological Significance: A Precursor to GABA

The primary biological significance of 4-Amino-1-butanol lies in its role as a precursor to y-
aminobutyric acid (GABA).[1] GABA is the main inhibitory neurotransmitter in the mammalian
central nervous system, playing a critical role in reducing neuronal excitability.[9] The metabolic
conversion of 4-Amino-1-butanol to GABA is analogous to the pathway that converts 1,4-
butanediol (1,4-BD) to y-hydroxybutyric acid (GHB).[1]

The conversion process involves a two-step enzymatic reaction:

o Oxidation to Aldehyde: 4-Amino-1-butanol is first oxidized to its corresponding aldehyde, y-
aminobutyraldehyde (GABAL). This reaction can be catalyzed by enzymes such as aldehyde
reductase (ALR).[1]

o Oxidation to Carboxylic Acid: GABAL is subsequently oxidized to GABA by the action of
aldehyde dehydrogenase (ALDH).[1]

This metabolic pathway highlights 4-Amino-1-butanol as a key intermediate that can influence
the endogenous levels of GABA.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://www.chemimpex.com/products/14276
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://www.chemimpex.com/products/14276
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://wap.guidechem.com/question/what-is-4-amino-1-butanol-and--id127525.html
https://www.chemimpex.com/products/14276
https://www.sigmaaldrich.com/JP/ja/product/aldrich/178330
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178330
https://www.sigmaaldrich.com/JP/ja/product/aldrich/178330
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178330
https://www.sigmaaldrich.com/JP/ja/product/aldrich/178330
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178330
https://aksci.com/sds/J94062_SDS.pdf
https://aksci.com/sds/J94062_SDS.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/178330
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178330
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://www.mdpi.com/1422-0067/21/17/6197
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolic Conversion to GABA }

[ 4-Amino-1-butanol Aldehyde Reductase (ALR y-Aminobutyraldehyde (GABAL) Aldehyde Dehydrogenase (ALDH y-Aminobutyric Acid (GABA)

Click to download full resolution via product page
Fig. 1: Metabolic pathway of 4-Amino-1-butanol to GABA.

Pharmacological and Therapeutic Relevance

The structural and metabolic relationship between 4-Amino-1-butanol and GABA underpins its
importance in pharmacology and drug development.

 GABA Analogue: As a GABA analogue, it is investigated for its potential to modulate the
GABAergic system.[1][5] Compounds that influence this system are crucial in treating
neurological and psychological disorders such as epilepsy, anxiety, and sleep disorders.

o Pharmaceutical Intermediate: 4-Amino-1-butanol serves as a versatile building block in the
synthesis of a wide range of pharmaceuticals, particularly those targeting neurological
disorders.[3][4] Its bifunctional nature, possessing both amine and alcohol groups, allows for
diverse chemical modifications to produce more complex and targeted drug molecules.[2][4]
It is also a key intermediate in the synthesis of antiviral drugs like Famciclovir and
Penciclovir.

o Gene Delivery: Itis used as a linker in the synthesis of highly branched poly(3-amino esters)
(HPAES), which are polymers investigated for gene delivery applications.[6]

Biotechnological Production

There is growing interest in producing 4-Amino-1-butanol from renewable resources using
metabolically engineered microorganisms.[10][11] This approach offers a sustainable
alternative to chemical synthesis. A notable example is the fermentative production of 4-
Amino-1-butanol from glucose using engineered Corynebacterium glutamicum.[10][12]

The engineered pathway involves:
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« Conversion of the cellular metabolite putrescine to 4-aminobutanal. This step utilizes a
putrescine aminotransferase, such as the one encoded by the ygjG gene from E. coli.[11][12]

¢ Reduction of 4-aminobutanal to 4-Amino-1-butanol. This is achieved using an aldehyde
dehydrogenase, like the one encoded by the yghD gene from E. coli.[11][12]

Metabolic engineering strategies, including optimizing gene expression and eliminating
competing metabolic pathways, have significantly improved production yields, with fed-batch
cultures achieving up to 24.7 g/L of 4-Amino-1-butanol.[10][11]
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Fig. 2: Workflow for microbial production of 4-Amino-1-butanol.
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Other Industrial and Research Applications

Beyond its direct biological and pharmacological roles, 4-Amino-1-butanol is utilized in various
other sectors:

Agrochemicals: It serves as an intermediate in the synthesis of plant growth regulators,
herbicides, and insecticides.[13]

o Cosmetics: The compound is incorporated into skincare products for its moisturizing
properties.[3]

o Polymer Chemistry: It acts as a functional monomer in the production of specialty polymers.

[3]

e Environmental Technology: It is being explored for applications in CO2 capture due to its
solubility characteristics.[4]

Experimental Protocols
Chemical Synthesis from N-(8-hydroxybutyl)phthalimide

This protocol describes a common method for the chemical synthesis of 4-Amino-1-butanol.
[12]

o Materials: N-(8-hydroxybutyl)phthalimide, solid sodium hydroxide (NaOH), water, 6 M
hydrochloric acid (HCI), chloroform, saturated sodium chloride solution, anhydrous sodium
sulfate.

e Procedure:

o

Place 43.84 g of N-(8-hydroxybutyl)phthalimide in a 250 ml three-necked flask.

[¢]

Add 200 ml of water and 16 g of solid NaOH.

Heat the mixture to reflux at 100 °C and stir for 10 hours.

[¢]

o

After the reaction is complete, cool the resulting solution to room temperature.

(¢]

Adjust the pH of the solution to 10 using 6 M HCI.
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o Extract the agueous solution twice with 100 ml portions of chloroform.

o Wash the combined organic phases with 50 ml of saturated sodium chloride solution.
o Dry the organic phase over anhydrous sodium sulfate.

o Remove the chloroform via rotary evaporation.

o Purify the resulting crude product by distillation at 94+2 °C under a vacuum of 0.6 to 0.7
kPa to obtain pure 4-aminobutanol.[12]

Fermentative Production using Engineered C.
glutamicum

This protocol outlines the general steps for the microbial production of 4-Amino-1-butanol.[11]
[12]

o Strain: Metabolically engineered Corynebacterium glutamicum harboring a pathway for
converting putrescine to 4-Amino-1-butanol (e.g., expressing ygjG and yghD from E. coli).

o Culture Medium: A suitable fermentation medium containing glucose as a carbon source,
along with nitrogen sources, minerals, and vitamins.

e Procedure:

o Prepare a seed culture by inoculating the engineered C. glutamicum strain in a small
volume of culture medium and incubating until it reaches the exponential growth phase.

o Inoculate a bioreactor containing the main fermentation medium with the seed culture.

o Perform fed-batch fermentation by controlling parameters such as temperature, pH, and
dissolved oxygen, and by feeding a concentrated glucose solution to maintain cell growth
and product formation.

o Monitor the production of 4-Amino-1-butanol periodically using methods like HPLC.

o After the fermentation run (typically 48-72 hours), harvest the culture broth.
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o Separate the cells from the supernatant by centrifugation or filtration.

o Purify 4-Amino-1-butanol from the supernatant using techniques such as ion-exchange
chromatography and distillation.

Toxicology and Safety

4-Amino-1-butanol is classified as a hazardous substance that requires careful handling.

e Hazards: It is corrosive and can cause severe skin burns and serious eye damage.[8][14][15]
Inhalation may cause irritation to the respiratory system, and overexposure can lead to
serious illness.[8]

o Safety Precautions: When handling, it is essential to wear appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection.[8][16] Work
should be conducted in a well-ventilated area or under a chemical fume hood.[16]

o Storage: Store in a sealed container in a dry, cool, and well-ventilated place, away from
acidic substances.[2][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 4-Amino-1-butanol - Wikipedia [en.wikipedia.org]

. Page loading... [wap.guidechem.com]

. chemimpex.com [chemimpex.com]

. nbinno.com [nbinno.com]

. GABA analogue - Wikipedia [en.wikipedia.org]

L 4-7 3 /-1-7 & /=)L 98% | Sigma-Aldrich [sigmaaldrich.com]

.
~ (o)) )] EaN w N -

. 4-5F-1-T 2 98% | Sigma-Aldrich [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://www.benchchem.com/product/b041920?utm_src=pdf-body
https://aksci.com/sds/J94062_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-1-butanol
https://www.lobachemie.com/lab-chemical-msds/MSDS-4amino1butano-CASNO-13325-10-1041C-EN.aspx
https://aksci.com/sds/J94062_SDS.pdf
https://aksci.com/sds/J94062_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC176350250&productDescription=4-AMINO-1-BUTANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC176350250&productDescription=4-AMINO-1-BUTANOL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/question/what-is-4-amino-1-butanol-and--id127525.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-4amino1butano-CASNO-13325-10-1041C-EN.aspx
https://www.benchchem.com/product/b041920?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/4-Amino-1-butanol
https://wap.guidechem.com/question/what-is-4-amino-1-butanol-and--id127525.html
https://www.chemimpex.com/products/14276
https://www.nbinno.com/article/pharmaceutical-intermediates/4-amino-1-butanol-chemical-synthesis-applications-sh
https://en.wikipedia.org/wiki/GABA_analogue
https://www.sigmaaldrich.com/JP/ja/product/aldrich/178330
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178330
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

8. aksci.com [aksci.com]

9. mdpi.com [mdpi.com]
e 10. pure.kaist.ac.kr [pure.kaist.ac.kr]

e 11. Microbial production of 4-amino-1-butanol, a four-carbon amino alcohol - PubMed
[pubmed.ncbi.nim.nih.gov]

e 12. 4-Amino-1-butanol synthesis - chemicalbook [chemicalbook.com]

e 13. bloomtechz.com [bloomtechz.com]

e 14. 4-Amino-1-butanol | C4H11NO | CID 25868 - PubChem [pubchem.ncbi.nim.nih.gov]
e 15. lobachemie.com [lobachemie.com]

e 16. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [biological significance of 4-Amino-1-butanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041920#biological-significance-of-4-amino-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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